Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)-

• CAS No.: 24276-91-3
• Molecular Formula: C13H9F3N2O3
• Molecular Weight: 298.22 g/mol
• IUPAC Name: 2-(4-nitrophenoxy)-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C13H9F3N2O3/c14-13(15,16)8-1-6-12(11(17)7-8)21-10-4-2-9(3-5-10)18(19)20/h1-7H,17H2
• InChI Key: RAJUPQAENBFSSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2=C(C=C(C=C2)C(F)(F)F)N

Description

Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- is a complex organic compound characterized by the presence of a benzene ring substituted with an amine group, a nitrophenoxy group, and a trifluoromethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- typically involves multiple steps, starting with the preparation of intermediate compoundsThe final step usually involves the coupling of the nitrophenoxy group to the benzene ring under specific reaction conditions, such as the use of a base and a suitable solvent .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts may be employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitro and amine derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitrophenoxy group can be replaced by other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as hydrogen gas with a palladium catalyst, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and pressures to ensure the desired transformations .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction can produce amine derivatives. Substitution reactions can result in a variety of substituted benzene derivatives .

Scientific Research Applications

Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- exerts its effects involves interactions with molecular targets such as enzymes and receptors. The trifluoromethyl group can enhance the compound’s binding affinity to these targets, while the nitrophenoxy group can participate in specific chemical interactions. These interactions can modulate biological pathways and lead to the desired effects .

Comparison with Similar Compounds

Similar Compounds

Benzeneamine, 2-(4-nitrophenoxy)-: Lacks the trifluoromethyl group, resulting in different chemical properties.

Benzeneamine, 2-(trifluoromethyl)-: Lacks the nitrophenoxy group, affecting its reactivity and applications.

Benzeneamine, 4-nitrophenoxy-5-(trifluoromethyl)-: Similar structure but different substitution pattern, leading to variations in chemical behavior.

Uniqueness

Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)- is unique due to the combination of the trifluoromethyl and nitrophenoxy groups, which confer distinct chemical and biological properties. This combination makes it a valuable compound for various applications in research and industry .